N-(3-acetamidophenyl)-1-(benzo[d]thiazol-2-yl)-5-isopropyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(3-acetamidophenyl)-1-(1,3-benzothiazol-2-yl)-5-propan-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C22H21N5O2S/c1-13(2)19-12-18(21(29)24-16-8-6-7-15(11-16)23-14(3)28)26-27(19)22-25-17-9-4-5-10-20(17)30-22/h4-13H,1-3H3,(H,23,28)(H,24,29)
• InChI Key: DTGYXSZQRUEOQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1C2=NC3=CC=CC=C3S2)C(=O)NC4=CC=CC(=C4)NC(=O)C
• Molecular Formula: C22H21N5O2S
• Molecular Weight: 419.5 g/mol

Description

“N-(3-acetamidophenyl)-1-(benzo[d]thiazol-2-yl)-5-isopropyl-1H-pyrazole-3-carboxamide” is a complex organic compound. It has been identified as a potential inhibitor of mycobacterial leucyl-tRNA synthetase. These inhibitors are being studied for their potential in treating diseases like tuberculosis.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple rings and functional groups. The structure can be analyzed using various techniques such as X-ray powder diffraction, thermal gravimetric analysis, and differential scanning calorimetry.

Chemical Reactions Analysis

The compound is likely to undergo various chemical reactions due to the presence of multiple functional groups. For instance, the NH2 and endocyclic N functions of similar compounds have been found to assist reactions with common bis electrophilic reagents to form diverse fused heterocyclic scaffolds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Techniques such as X-ray powder diffraction, thermal gravimetric analysis, and differential scanning calorimetry can be used to analyze these properties.

Scientific Research Applications

Heterocyclic Synthesis Compounds with similar chemical structures have been synthesized and explored for their reactivity with nitrogen nucleophiles, leading to the formation of various derivatives like pyrazole, isoxazole, and pyrimidine. Mohareb et al. (2004) investigated this reactivity, highlighting the versatile synthetic applications of these compounds in creating diverse heterocyclic structures (Mohareb et al., 2004).

Antimicrobial Agents Compounds structurally related to N-(3-acetamidophenyl)-1-(benzo[d]thiazol-2-yl)-5-isopropyl-1H-pyrazole-3-carboxamide have shown promising results as antimicrobial agents. Incerti et al. (2017) synthesized a series of novel N-[2-phenyl-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamides/acetamides, exhibiting potent antimicrobial activity against various bacterial and fungal species (Incerti et al., 2017).

Antioxidant Studies Derivatives of N-(3-acetamidophenyl)-1-(benzo[d]thiazol-2-yl)-5-isopropyl-1H-pyrazole-3-carboxamide have been explored for their antioxidant properties. A study by Ahmad et al. (2012) synthesized a series of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, which demonstrated moderate to significant radical scavenging activity (Ahmad et al., 2012).

Mechanism of Action

The compound has been identified as a potential inhibitor of mycobacterial leucyl-tRNA synthetase. This suggests that it may work by inhibiting the function of this enzyme, which is an essential part of protein biosynthesis machinery.

Future Directions

The compound’s potential as a drug for treating diseases like tuberculosis suggests that it could be a focus of future research. Further studies could explore its efficacy, safety, and mechanism of action in more detail. Additionally, research could also focus on optimizing its synthesis process.